tert-butyl 3-(aminomethyl)-3-(fluoromethyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 3-(aminomethyl)-3-(fluoromethyl)pyrrolidine-1-carboxylate, or TBAMFPC, is an organic compound with a wide range of uses in scientific research. It is a highly versatile compound, with applications in synthetic chemistry, drug discovery, and biochemical research. TBAMFPC is a colorless crystalline solid with a low melting point. Its structure consists of an amino group, a carboxyl group, and a fluoromethyl group, all attached to a tert-butyl group. TBAMFPC has a number of unique properties that make it an attractive compound for scientific research.
Scientific Research Applications
TBAMFPC has a wide range of applications in scientific research. It is used as a building block for the synthesis of a variety of compounds, including drugs and other biologically active molecules. It is also used as a catalyst in organic synthesis. In addition, TBAMFPC is used in biochemistry and molecular biology, where it is used to study the structure and function of proteins and other biological molecules.
Mechanism of Action
The mechanism of action of TBAMFPC is not fully understood. However, it is believed that the compound binds to proteins and other biological molecules, resulting in a conformational change that affects the molecule's function. This binding is thought to be mediated by the amino and carboxyl groups on the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBAMFPC are not well-understood. However, it has been shown to bind to proteins, resulting in conformational changes that can affect their function. In addition, TBAMFPC has been shown to inhibit the activity of enzymes, including proteases and kinases.
Advantages and Limitations for Lab Experiments
The main advantage of TBAMFPC is its versatility. It can be used to study a wide range of biological processes and to synthesize a variety of compounds. It is also relatively easy to synthesize and is relatively stable in solution. The main limitation of TBAMFPC is that it is not very soluble in water, which can limit its use in some experiments.
Future Directions
There are a number of possible future directions for research involving TBAMFPC. These include further investigation into the mechanism of action of the compound, as well as its effects on proteins and other biological molecules. In addition, further research into the synthesis of TBAMFPC and its derivatives could lead to the development of new compounds with potential therapeutic applications. Finally, TBAMFPC could be used as a tool to study the structure and function of proteins and other biological molecules, as well as to develop new drugs and other compounds.
Synthesis Methods
TBAMFPC can be synthesized from tert-butyl 3-aminopyrrolidine-1-carboxylate, which is commercially available. The procedure involves reacting the aminopyrrolidine with fluoromethyl bromide in the presence of a base. The reaction is carried out in an inert atmosphere, such as nitrogen, and is typically completed within one hour. The reaction yields TBAMFPC as a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(aminomethyl)-3-(fluoromethyl)pyrrolidine-1-carboxylate involves the reaction of tert-butyl 3-(chloromethyl)pyrrolidine-1-carboxylate with ammonia and then with hydrogen fluoride.", "Starting Materials": [ "tert-butyl 3-(chloromethyl)pyrrolidine-1-carboxylate", "ammonia", "hydrogen fluoride" ], "Reaction": [ "Step 1: tert-butyl 3-(chloromethyl)pyrrolidine-1-carboxylate is reacted with ammonia in a solvent such as methanol or ethanol to form tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate.", "Step 2: tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate is then reacted with hydrogen fluoride in a solvent such as acetonitrile or tetrahydrofuran to form tert-butyl 3-(aminomethyl)-3-(fluoromethyl)pyrrolidine-1-carboxylate." ] } | |
CAS RN |
1194375-80-8 |
Product Name |
tert-butyl 3-(aminomethyl)-3-(fluoromethyl)pyrrolidine-1-carboxylate |
Molecular Formula |
C11H21FN2O2 |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
